1-[(2,5-Dimethoxyphenyl)methyl]piperidin-3-ol

• IUPAC Name: 1-[(2,5-dimethoxyphenyl)methyl]piperidin-3-ol
• InChI: InChI=1S/C14H21NO3/c1-17-13-5-6-14(18-2)11(8-13)9-15-7-3-4-12(16)10-15/h5-6,8,12,16H,3-4,7,9-10H2,1-2H3
• InChI Key: JAITZLCJEAIXBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCCC(C2)O
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

1-[(2,5-Dimethoxyphenyl)methyl]piperidin-3-ol is a chemical compound that belongs to the class of piperidine derivatives Piperidine derivatives are known for their significant role in the pharmaceutical industry due to their diverse biological activities and applications

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(2,5-Dimethoxyphenyl)methyl]piperidin-3-ol typically involves the reaction of 2,5-dimethoxybenzyl chloride with piperidin-3-ol under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution reaction. The reaction mixture is then subjected to purification processes such as recrystallization or column chromatography to obtain the desired product in high purity.

Industrial Production Methods: In an industrial setting, the production of 1-[(2,5-Dimethoxyphenyl)methyl]piperidin-3-ol may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and advanced purification techniques can further streamline the production process, ensuring consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions: 1-[(2,5-Dimethoxyphenyl)methyl]piperidin-3-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the piperidine ring can be functionalized with different substituents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Various nucleophiles, basic or acidic conditions.

Major Products Formed:

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Functionalized piperidine derivatives.

Scientific Research Applications

1-[(2,5-Dimethoxyphenyl)methyl]piperidin-3-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting neurological disorders.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[(2,5-Dimethoxyphenyl)methyl]piperidin-3-ol involves its interaction with specific molecular targets and pathways. The compound may act on neurotransmitter receptors or enzymes, modulating their activity and leading to various physiological effects. Detailed studies on its binding affinity and interaction with biological macromolecules are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

1-[(2,5-Dimethoxyphenyl)methyl]piperidin-3-ol can be compared with other piperidine derivatives such as:

1-Benzylpiperidin-4-ol: Known for its use in the synthesis of pharmaceuticals and its biological activities.

1-(2,6-Dimethoxybenzyl)piperidin-4-yl-4-sulfanylbutanamide: Explored for its potential therapeutic applications.

1-(4-Fluorobenzyl)piperidin-4-yl-4-fluorophenylmethanol: Investigated for its antimalarial properties.

The uniqueness of 1-[(2,5-Dimethoxyphenyl)methyl]piperidin-3-ol lies in its specific substitution pattern and the resulting biological activities, which may differ from those of other similar compounds.